Cas no 135734-59-7 (4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene)

• Product Name: 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene
• CAS No: 135734-59-7
• MF: C₂₁H₂₉F₃O
• MW: 354.449577093124
• MDL: MFCD09842837
• CID: 64380
• PubChem ID: 253661429
• Update Time: 2025-10-24

4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene
• 1-[(trans,trans)-4'-Ethyl[1,1'-bicyclohexyl]-4-yl]-4-(trifluoromethoxy)benzene
• trans,trans-4'-Ethyl-4-(4-trifluoromethoxyphenyl)bicyclohexyl
• (trans,trans)-4-Ethyl-4'-(4-(trifluoromethoxy)phenyl)-1,1'-bi(cyclohexane)
• 1-[(TRANS,TRANS)-4'-ETHYL[1,1'-BICYCLOHEXYL]-4-YL]-4-(TRIFLUOROMETHOXY)-BENZENE
• 1-[4-(4-ethylcyclohexyl)cyclohexyl]-4-(trifluoromethoxy)benzene
• Benzene, 1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-(trifluoromethoxy)-
• 4-[4'-Ethyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
• 4-Ethyl-4'-[4-(trifluoromethoxy)phenyl]-1,1'-bi(cyclohexyl)
• benzene, 1-(4'-ethyl[1,1'-bicyclohexyl]-4-yl)-4-(trifluoromethoxy)-
• PBIFTROFCZATFC-UHFFFAOYSA-N
• SY056184
• AKOS015917755
• DTXSID00345483
• N10557
• FT-0688778
• 1~4~-Ethyl-3~4~-(trifluoromethoxy)-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• AKOS024462670
• (trans,trans)-4-Ethyl-4 inverted exclamation mark -[4-(trifluoromethoxy)phenyl]-1,1 inverted exclamation mark -bi(cyclohexane)
• AKOS022179371
• CS-0153907
• AKOS024259093
• A852000
• MFCD09842837
• SCHEMBL6335416
• E1165
• DS-15508
• 135734-59-7
• SCHEMBL6335424
• PBIFTROFCZATFC-OPMHRUBESA-N
• SCHEMBL3437339
• SCHEMBL6335419
• 4-(trans-4-(trans-4-ethylcyclohexyl)cyclohexyl)-1-trifluoromethoxybenzene
• SB66966
• (1S,1'R,4R,4'R)-4-ETHYL-4'-[4-(TRIFLUOROMETHOXY)PHENYL]-1,1'-BI(CYCLOHEXANE)
• SCHEMBL26045190
• (1R,4r)-4-ethyl-4'-(4-(trifluoromethoxy)phenyl)bi(cyclohexane)

• MDL： MFCD09842837
• Inchi： 1S/C21H29F3O/c1-2-15-3-5-16(6-4-15)17-7-9-18(10-8-17)19-11-13-20(14-12-19)25-21(22,23)24/h11-18H,2-10H2,1H3
• InChI Key： PBIFTROFCZATFC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CC)CC1)(F)F

Computed Properties

• Exact Mass: 354.21700
• Monoisotopic Mass: 354.21705003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 8.9

Experimental Properties

• Density: 1.078
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 386.1ºC at 760 mmHg
• Flash Point: 195.9 ºC
• Refractive Index: 1.485
• PSA: 9.23000
• LogP: 7.07540

Related Categories

• Other Chemical Reagents

Additional information on 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene

Comprehensive Overview of 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene (CAS No. 135734-59-7)

The compound 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene (CAS No. 135734-59-7) is a highly specialized organic molecule with a unique structural configuration. Its molecular architecture features a trifluoromethoxybenzene core linked to a trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl moiety, making it a subject of interest in advanced material science and liquid crystal research. This compound is often discussed in the context of high-performance displays, optoelectronic devices, and nanotechnology applications, aligning with current trends in miniaturization and energy efficiency.

One of the key attributes of CAS No. 135734-59-7 is its potential role in liquid crystal displays (LCDs). As the demand for ultra-high-definition (UHD) and flexible displays grows, researchers are exploring novel compounds like this to achieve faster response times, wider viewing angles, and lower power consumption. The trifluoromethoxy group in its structure contributes to its thermal stability and dielectric anisotropy, which are critical for next-generation display technologies.

In addition to display applications, 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene has garnered attention in the field of organic electronics. Its rigid, cyclohexyl-based backbone and fluorinated aromatic system make it a candidate for organic semiconductors and photovoltaic materials. With the rise of green energy solutions, this compound could play a role in improving the efficiency of organic solar cells or light-emitting diodes (OLEDs).

The synthesis of CAS No. 135734-59-7 involves multi-step organic reactions, including cyclohexylation and trifluoromethoxylation, which require precise control over reaction conditions. Researchers often highlight its stereoselective synthesis as a benchmark for advanced organic chemistry techniques. The compound's high purity and low impurity profile are essential for industrial applications, particularly in electronic-grade materials.

From a commercial perspective, 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene is part of a niche market catering to high-tech industries. Its pricing and availability are influenced by factors such as raw material sourcing, patent landscapes, and regulatory compliance. Companies specializing in custom synthesis or fine chemicals often list this compound as a high-value intermediate for research and development.

Environmental and safety considerations for CAS No. 135734-59-7 are also noteworthy. While not classified as hazardous, its fluorinated components necessitate proper handling to avoid bioaccumulation risks. The compound's biodegradability and eco-toxicity profile are under study, reflecting the broader industry shift toward sustainable chemistry practices.

In summary, 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]-1-trifluoromethoxybenzene (CAS No. 135734-59-7) represents a cutting-edge compound with multifaceted applications in display technologies, organic electronics, and material science. Its unique structure and properties make it a focal point for innovation in emerging technologies, addressing both current challenges and future opportunities in the field.